Cas no 937400-07-2 (3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde
• CAS No: 937400-07-2
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD13180648
• CID: 832236
• PubChem ID: 70700842
• Update Time: 2025-05-23

3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde
• 3-FLUORO-4-(4-METHYL-1H-IMIDAZOL-1-YL)-BENZALDEHYDE
• 3-fluoro-4-(4-methylimidazol-1-yl)benzaldehyde
• Benzaldehyde, 3-fluoro-4-(4-methyl-1H-imidazol-1-yl)-
• Benzaldehyde,3-fluoro-4-(4-methyl-1H-imidazol-1-yl)-
• PFMQXOURKMPGNP-UHFFFAOYSA-N
• 5941AC
• AX8237636
• 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde (ACI)
• 937400-07-2
• MFCD13180648
• CS-13978
• EN300-1293212
• AKOS016007133
• SCHEMBL758449
• DTXSID30743635
• CS-B0187

• MDL： MFCD13180648
• Inchi： 1S/C11H9FN2O/c1-8-5-14(7-13-8)11-3-2-9(6-15)4-10(11)12/h2-7H,1H3
• InChI Key： PFMQXOURKMPGNP-UHFFFAOYSA-N
• SMILES： O=CC1C=C(F)C(N2C=C(C)N=C2)=CC=1

Computed Properties

• Exact Mass: 204.07000
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• XLogP3: 1.6

Experimental Properties

• Density: 1.21
• Boiling Point: 362.1°C at 760 mmHg
• Flash Point: 172.8°C
• Refractive Index: 1.579
• PSA: 34.89000
• LogP: 2.13230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde

3-Fluoro-4-(4-methyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 937400-07-2): A Comprehensive Overview of Structure, Synthesis, and Applications

The compound 3-fluoro-4-(4-methyl-1H-imidazol-1-y l)benzaldehyde, identified by its CAS number 937400–07–2, is a versatile aromatic aldehyde derivative with a unique structural framework combining a fluorinated benzene ring and a substituted imidazole moiety. This molecule has garnered significant attention in recent years due to its potential applications in medicinal chemistry, materials science, and synthetic organic chemistry. Its molecular structure features a fluorine atom at the para position of the benzaldehyde group, which introduces electronic effects that modulate reactivity and physicochemical properties. The imidazole ring, bearing a methyl substituent at the C–5 position, further enhances its structural diversity and functional versatility.

In terms of synthetic routes, recent advancements in cross-coupling methodologies have enabled efficient access to this compound. For instance, the Suzuki-Miyaura coupling reaction has been employed to construct the C–C bond between a fluoro-benzaldehyde precursor and an imidazole-derived boronic acid. Alternatively, transition-metal-catalyzed C–N bond formation strategies have been explored to integrate the imidazole scaffold onto the aromatic core. These approaches highlight the importance of modern catalytic systems in enabling selective functionalization of complex molecular architectures.

The biological activity profile of 3-fluoro–4-(4-methyl–1H-imidazol–1-y l)benzaldehyde has been investigated in several studies focused on drug discovery programs targeting enzyme inhibition and receptor modulation. Notably, derivatives of this scaffold have demonstrated promising anti-inflammatory properties, with some analogs showing competitive inhibition against cyclooxygenase (COX) enzymes at submicromolar concentrations. Additionally, preliminary screening data suggest that this compound may exhibit mild antimicrobial activity against Gram-positive bacterial strains, potentially due to its ability to disrupt cell membrane integrity or interfere with metabolic pathways.

A critical aspect of this molecule's utility lies in its role as a pivotal intermediate in heterocyclic synthesis. The presence of both an aldehyde group and an imidazole ring provides multiple handles for further derivatization through nucleophilic addition reactions or electrophilic substitutions. For example, condensation with hydrazine derivatives can yield hydrazones that serve as precursors to pyrazole-containing drugs used in cancer therapy. Similarly, oxidation of the aldehyde functionality to carboxylic acid moieties opens pathways for conjugation with amino acids or peptides for bioconjugation applications.

In materials science contexts, compounds like CAS No. 937400–07–2 are being explored for their potential as building blocks in supramolecular assemblies or as ligands for metal coordination complexes used in catalysis or sensing technologies. The fluorinated aromatic system contributes to enhanced thermal stability and tunable electronic properties when incorporated into polymeric matrices or layered structures.

Ongoing research continues to expand our understanding of how subtle structural modifications—such as varying substituents on the imidazole ring or altering fluorination patterns—can significantly impact pharmacological profiles and material performance characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are actively pursuing high-throughput screening campaigns to identify lead compounds based on this scaffold for therapeutic development pipelines targeting metabolic disorders or neurodegenerative diseases.

To ensure safe handling during experimental work involving this compound, it is recommended that standard laboratory protocols be followed regarding storage conditions (e.g., temperature control), personal protective equipment usage (gloves/eye protection), and waste disposal procedures consistent with institutional safety guidelines applicable to organic chemical substances.

The commercial availability of CAS No. 937400–07–2 reflects growing demand from both academic researchers seeking novel reagents for synthetic studies and industry professionals developing new product formulations requiring specialized chemical components with defined functional attributes.